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Compound of Interest

Compound Name: Atazanavir-d9

Cat. No.: B15566281

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of Atazanavir-d9, a deuterated analog of the HIV-1 protease inhibitor

Atazanavir. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals involved in drug development and analysis.

Core Physical and Chemical Properties
Atazanavir-d9 is a stable, isotopically labeled form of Atazanavir, where nine hydrogen atoms

have been replaced by deuterium. This labeling is a powerful tool in various research

applications, particularly in pharmacokinetic and metabolic studies, where it can be used as an

internal standard for mass spectrometry-based quantification.
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Property Value Reference

Chemical Name

3,12-Bis(1,1-dimethylethyl)-8-

hydroxy-4,11-dioxo-9-

(phenylmethyl)-6-[[4-(2-

pyridinyl)phenyl]methyl]-

dimethyl Ester-d9

[1]

Synonyms
BMS-232632-d9, CGP-73547-

d9
[1]

Molecular Formula C₃₈H₄₃D₉N₆O₇ [1]

Molecular Weight 713.91 g/mol [1]

CAS Number 1092540-51-6 [1]

Appearance White to Off-White Solid

Melting Point 190 - 193°C

Solubility
Solvent Solubility Reference

Chloroform Slightly Soluble

DMSO Slightly Soluble, 10 mM

Ethanol Slightly Soluble

Methanol Slightly Soluble

Purity and Isotopic Enrichment
Parameter Value Reference

Purity (by HPLC) 97.81%

Isotopic Purity 98.6%

Experimental Protocols
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Synthesis of Atazanavir-d9
The synthesis of Atazanavir-d9 follows the established synthetic routes for Atazanavir, with the

introduction of deuterium atoms through the use of deuterated starting materials. A common

synthetic strategy involves a convergent approach, coupling two key intermediates. One of the

widely used methods is via the ring-opening of a chiral epoxide.

General Workflow for Atazanavir Synthesis:

Intermediate A Synthesis

Intermediate B Synthesis

Chiral Epoxide Precursor Epoxidation Chiral Epoxide Intermediate

Coupling Reaction
(Epoxide Ring-Opening)

Deuterated Hydrazine Derivative Coupling with Pyridyl Benzaldehyde Deuterated Hydrazine Intermediate

Diamino Alcohol Intermediate Coupling with
N-(methoxycarbonyl)-L-tert-leucine Atazanavir-d9

Click to download full resolution via product page

Caption: General convergent synthesis workflow for Atazanavir-d9.

Methodology:

Preparation of the Chiral Epoxide Intermediate: A suitable chiral starting material is

converted to a chiral epoxide. This step is crucial for establishing the correct stereochemistry

in the final molecule.

Preparation of the Deuterated Hydrazine Intermediate: A deuterated hydrazine derivative is

coupled with 4-(pyridin-2-yl)benzaldehyde. The deuterium atoms are incorporated in this

fragment.

Coupling Reaction: The chiral epoxide is subjected to a ring-opening reaction with the

deuterated hydrazine intermediate. This step forms a key diamino alcohol intermediate.
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Final Coupling: The resulting diamino alcohol is then coupled with N-(methoxycarbonyl)-L-

tert-leucine to complete the core structure of Atazanavir-d9.

Purification: The final product is purified using techniques such as column chromatography

and recrystallization to achieve high purity.

High-Performance Liquid Chromatography (HPLC)
Analysis
A validated Reverse Phase HPLC (RP-HPLC) method is essential for determining the purity of

Atazanavir-d9 and for its quantification in various matrices. The following is a representative

protocol based on methods developed for Atazanavir.

Workflow for HPLC Method Validation:

Method Development

Method Validation

Specificity Linearity Accuracy Precision LOD & LOQ Robustness

Application to QC Samples

Click to download full resolution via product page

Caption: Workflow for the validation of an HPLC method for Atazanavir-d9 analysis.

Representative HPLC Parameters:
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Parameter Condition

Column
C18 column (e.g., Phenomenix 250 mm × 4.6

mm, 5 µm)

Mobile Phase Acetonitrile and water (e.g., 80:20 v/v)

Flow Rate 0.5 mL/min

Detection UV at 248 nm

Retention Time Approximately 3.989 min (for Atazanavir)

Validation Protocol:

Specificity: The ability of the method to exclusively measure the analyte in the presence of

other components is assessed by analyzing blank samples and samples spiked with

potential impurities.

Linearity: A series of standard solutions of Atazanavir-d9 at different concentrations are

prepared and injected. The peak areas are plotted against the corresponding concentrations

to establish a linear relationship.

Accuracy: The accuracy is determined by the recovery of known amounts of Atazanavir-d9
spiked into a sample matrix.

Precision: The precision of the method is evaluated by performing repeated injections of the

same sample (intra-day precision) and on different days (inter-day precision).

Limit of Detection (LOD) and Limit of Quantification (LOQ): These are determined to assess

the sensitivity of the method.

Robustness: The robustness is evaluated by making small, deliberate variations in the

method parameters (e.g., flow rate, mobile phase composition) and observing the effect on

the results.

Mass Spectrometry (MS) Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15566281/docs?utm_src=pdf-body#atazanavir-d9-an-in-depth-technical-guide-to-its-physical-and-chemical-characteristics
https://www.benchchem.com/product/b15566281/docs?utm_src=pdf-body#atazanavir-d9-an-in-depth-technical-guide-to-its-physical-and-chemical-characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tandem mass spectrometry (MS/MS) is a critical technique for the structural confirmation of

Atazanavir-d9 and for its use as an internal standard.

General MS Fragmentation Pathway of Atazanavir:

[M+H]⁺
m/z 714.9 (Atazanavir-d9)

m/z 705.9 (Atazanavir)

Fragment Ion 1

Loss of tert-butyl group

Fragment Ion 2

Cleavage of amide bond

Fragment Ion 3

Cleavage of hydrazine bond

Click to download full resolution via product page

Caption: Simplified representation of the mass spectrometric fragmentation of Atazanavir.

Methodology:

Ionization: Atazanavir-d9 is typically ionized using electrospray ionization (ESI) in positive

ion mode, generating the protonated molecule [M+H]⁺. For Atazanavir-d9, this ion will

appear at an m/z of approximately 714.9.

Precursor Ion Selection: The [M+H]⁺ ion is selected in the first mass analyzer (Q1).

Collision-Induced Dissociation (CID): The selected precursor ion is fragmented in the

collision cell (q2) by collision with an inert gas (e.g., argon).

Product Ion Analysis: The resulting fragment ions are analyzed in the third mass analyzer

(Q3). The fragmentation pattern is characteristic of the molecule's structure and will be

shifted by the mass of the deuterium labels compared to the unlabeled Atazanavir.

Biological Activity and Signaling Pathways
Atazanavir is a potent and selective inhibitor of the HIV-1 protease enzyme. This enzyme is

crucial for the proteolytic cleavage of viral polyprotein precursors into mature, functional
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proteins, which are essential for the production of infectious virions. By inhibiting this enzyme,

Atazanavir prevents the maturation of the virus, rendering it non-infectious.

Mechanism of Action of Atazanavir:

HIV-1 Protease

Viral Maturation

Cleavage

Non-Infectious Virion

Blocked

Gag-Pol Polyprotein

Substrate

Infectious Virion

Atazanavir-d9

Inhibition

Click to download full resolution via product page

Caption: Signaling pathway illustrating the inhibitory action of Atazanavir on HIV-1 protease.

The biological activity of Atazanavir-d9 is expected to be identical to that of unlabeled

Atazanavir, as the deuterium substitution is not expected to significantly alter its binding affinity

to the HIV-1 protease active site. The primary utility of the deuterated form lies in its use as an

analytical standard, leveraging the kinetic isotope effect for improved metabolic stability in

certain research contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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